Cas no 61726-89-4 (1H-Indole-3-carboxaldehyde, 2-(5-formyl-2-furanyl)-)

• Product Name: 1H-Indole-3-carboxaldehyde, 2-(5-formyl-2-furanyl)-
• CAS No: 61726-89-4
• MF: C₁₄H₉NO₃
• MW: 239.226163625717
• CID: 468317
• PubChem ID: 12315816
• Update Time: 2025-04-19

1H-Indole-3-carboxaldehyde, 2-(5-formyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 2-(5-formyl-2-furanyl)-
• 2-(5-formylfuran-2-yl)-1H-indole-3-carbaldehyde
• DTXSID10487520
• 61726-89-4

• Inchi： 1S/C14H9NO3/c16-7-9-5-6-13(18-9)14-11(8-17)10-3-1-2-4-12(10)15-14/h1-8,15H
• InChI Key： ZVMXPWDROJMVGO-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=C(C=O)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 239.05827
• Monoisotopic Mass: 239.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.07